Cas no 2338812-37-4 (2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide)

• Product Name: 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide
• CAS No: 2338812-37-4
• MF: C₂₁H₂₀F₃N₅O₃S₂
• MW: 511.540411949158
• CID: 6032506
• PubChem ID: 138673893
• Update Time: 2025-11-01

2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide
• SRYLOUDABAFSSU-UHFFFAOYSA-N
• 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide
• 2338812-37-4
• EN300-26865212
• 2-[2-(cyclopropylsulfonylamino)-1,3-thiazol-4-yl]-N-[4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl]butanamide
• SCHEMBL21044460

• Inchi： 1S/C21H20F3N5O3S2/c1-2-15(17-11-33-20(28-17)29-34(31,32)14-7-8-14)19(30)26-13-5-3-12(4-6-13)16-9-25-10-18(27-16)21(22,23)24/h3-6,9-11,14-15H,2,7-8H2,1H3,(H,26,30)(H,28,29)
• InChI Key： SRYLOUDABAFSSU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1=NC(=CS1)C(C(NC1C=CC(C2C=NC=C(C(F)(F)F)N=2)=CC=1)=O)CC)(=O)=O

Computed Properties

• Exact Mass: 511.09596635g/mol
• Monoisotopic Mass: 511.09596635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 151Ų

Additional information on 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide

Comprehensive Overview of 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide (CAS No. 2338812-37-4)

The compound 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide (CAS No. 2338812-37-4) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a thiazole core with a cyclopropanesulfonamido moiety and a trifluoromethylpyrazine group, making it a subject of interest for researchers exploring novel drug candidates. Its complex structure and functional groups suggest potential interactions with biological targets, particularly in areas such as kinase inhibition and anti-inflammatory pathways.

Recent studies have highlighted the growing demand for small-molecule inhibitors in drug discovery, and 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide fits into this trend. The incorporation of a trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance metabolic stability and bioavailability—a key consideration in modern pharmaceutical development. Researchers are increasingly searching for compounds with improved pharmacokinetic properties, and this molecule's design aligns with such objectives.

The thiazole ring system in this compound is another critical feature, as it is a common scaffold in many FDA-approved drugs. Thiazole derivatives are frequently explored for their antimicrobial, anticancer, and neuroprotective activities. Coupled with the cyclopropanesulfonamido group, which can influence molecular conformation and binding affinity, this compound presents a promising avenue for further investigation. Online searches for "thiazole-based therapeutics" and "sulfonamide derivatives in drug design" reflect the broader scientific community's interest in these structural motifs.

From a synthetic chemistry perspective, the preparation of 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide involves multi-step organic transformations, including sulfonamide coupling and amide bond formation. These methods are well-documented in the literature, but optimizing the yield and purity of such complex molecules remains a challenge. Queries like "efficient synthesis of thiazole sulfonamides" and "scale-up of trifluoromethylpyrazine derivatives" are common among chemists seeking to refine their synthetic protocols.

In the context of drug repurposing and personalized medicine, this compound's potential extends beyond its initial design. Computational modeling and virtual screening techniques have become indispensable tools for identifying new applications of existing molecules. Researchers are leveraging AI-driven drug discovery platforms to predict the off-target effects and therapeutic potential of compounds like 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide. This aligns with the increasing popularity of search terms such as "machine learning in medicinal chemistry" and "computational ADMET prediction."

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in treating infectious diseases and cancers. The unique combination of a thiazole and trifluoromethylpyrazine could offer new mechanisms of action, circumventing existing resistance pathways. This has led to a surge in searches for "novel anti-resistance agents" and "multi-target inhibitors," underscoring the need for innovative chemical entities.

Environmental and green chemistry considerations are also relevant when discussing this compound. The pharmaceutical industry is under pressure to adopt sustainable synthesis practices, reducing the use of hazardous reagents and solvents. Efforts to develop catalytic methods for introducing the cyclopropanesulfonamido group or the trifluoromethyl functionality are gaining traction, as seen in the rise of queries like "green synthesis of sulfonamides" and "eco-friendly fluorination techniques."

In summary, 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-6-(trifluoromethyl)pyrazin-2-ylphenyl}butanamide (CAS No. 2338812-37-4) represents a fascinating case study in modern drug discovery. Its structural complexity, combined with the therapeutic potential of its key functional groups, makes it a valuable subject for ongoing research. As the scientific community continues to explore next-generation therapeutics, compounds like this will play a pivotal role in shaping the future of medicine.